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Compound Name: Flagellin 22

Cat. No.: B612679

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the intricate cross-talk between the flagellin-
derived peptide flg22 signaling pathway, a key elicitor of Pattern-Triggered Immunity (PTI) in
plants, and various phytohormone signaling pathways. The information is compiled from
experimental data to offer a comprehensive resource for understanding the complex regulatory
networks that govern plant growth, development, and immunity.

Overview of flg22 Signaling

The bacterial peptide flg22 is recognized by the leucine-rich repeat receptor kinase (LRR-RK)
FLAGELLIN-SENSING 2 (FLS2). This recognition initiates a signaling cascade involving the
recruitment of the co-receptor BRI1-ASSOCIATED KINASE 1 (BAK1), activation of receptor-
like cytoplasmic kinases (RLCKSs) such as BIK1, and the triggering of downstream responses.
These responses include the production of reactive oxygen species (ROS), activation of
mitogen-activated protein kinase (MAPK) cascades, and extensive transcriptional
reprogramming, ultimately leading to enhanced resistance against pathogens.
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 To cite this document: BenchChem. [Cross-talk Between flg22 Signaling and Other Hormone
Pathways: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612679#cross-talk-between-flg22-signaling-and-
other-hormone-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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